Cas no 1213167-00-0 ((1S)-1-(2-chloro-6-methylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-chloro-6-methylphenyl)ethan-1-amine
• CAS No: 1213167-00-0
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD09829672
• CID: 5594516
• PubChem ID: 96955530
• Update Time: 2025-05-24

(1S)-1-(2-chloro-6-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-chloro-α,6-dimethyl-, (αS)-
• (1S)-1-(2-chloro-6-methylphenyl)ethan-1-amine
• EN300-1982297
• 1213167-00-0
• (1S)-1-(6-CHLORO-2-METHYLPHENYL)ETHYLAMINE

• MDL： MFCD09829672
• Inchi： 1S/C9H12ClN/c1-6-4-3-5-8(10)9(6)7(2)11/h3-5,7H,11H2,1-2H3/t7-/m0/s1
• InChI Key： DXMWCZRDYBIAQD-ZETCQYMHSA-N
• SMILES： [C@H](C1C(=CC=CC=1C)Cl)(N)C

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 243.9±25.0 °C(Predicted)
• pka: 8.68±0.10(Predicted)

Additional information on (1S)-1-(2-chloro-6-methylphenyl)ethan-1-amine

(1S)-1-(2-chloro-6-methylphenyl)ethan-1-amine: A Comprehensive Overview

(1S)-1-(2-chloro-6-methylphenyl)ethan-1-amine, identified by the CAS registry number 1213167-00-0, is a chiral amine compound with significant potential in various chemical and pharmaceutical applications. This compound, also referred to as (S)-N-(2-chloro-6-methylphenyl)ethanamine, has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutics targeting complex diseases such as cancer and neurodegenerative disorders.

The molecular structure of (1S)-1-(2-chloro-6-methylphenyl)ethan-1-amine consists of a chiral amine group attached to a substituted phenyl ring. The phenyl ring is substituted with a chlorine atom at the 2-position and a methyl group at the 6-position, which contributes to its distinct electronic and steric properties. This arrangement not only enhances the compound's stability but also influences its interaction with biological targets, making it a valuable molecule in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (1S)-1-(2-chloro-6-methylphenyl)ethan-1-amine. Researchers have employed asymmetric catalysis and enantioselective reactions to achieve high yields of the desired enantiomer. These techniques are crucial for producing enantiopure compounds, which are essential for studying their biological activities and optimizing their pharmacokinetic profiles.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Its ability to form stable covalent bonds with various functional groups makes it an ideal candidate for constructing complex molecular architectures. For instance, studies have demonstrated its utility in synthesizing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties.

In terms of biological activity, (1S)-1-(2-chloro-6-methylphenyl)ethan-1-amine has shown remarkable selectivity towards certain protein targets. Recent research has focused on its interaction with kinases and other enzymes implicated in disease pathways. For example, a study published in 2023 revealed that this compound exhibits potent inhibitory activity against a specific kinase involved in tumor growth, suggesting its potential as an anticancer agent.

Moreover, the stereochemistry of this compound plays a critical role in determining its pharmacological effects. The (S)-enantiomer has been shown to exhibit superior bioavailability and efficacy compared to its (R)-counterpart. This highlights the importance of chirality in drug design and underscores the need for precise control over stereochemical outcomes during synthesis.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of (1S)-1-(2-chloro-6-methylphenyl)ethan-1-amine. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This is particularly important for ensuring the sustainability of pharmaceutical compounds and reducing their environmental footprint.

In conclusion, (1S)-1-(2-chloro-6-methylphenyl)ethan-1-amine represents a versatile and promising compound with wide-ranging applications in chemistry and medicine. Its unique structural features, coupled with advancements in synthetic techniques and biological studies, position it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly significant role in addressing unmet medical needs.